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Compound of Interest

Compound Name: 3-Ethyl-5-methyloctane

Cat. No.: B14541196 Get Quote

Introduction

3-Ethyl-5-methyloctane is a branched-chain alkane (C11H24) with potential for use as a high-

performance synthetic lubricant base oil.[1] As a synthetic hydrocarbon, it belongs to a class of

materials often used to formulate advanced lubricants for demanding applications.[2][3] Its

molecular structure, characterized by ethyl and methyl branches, is expected to impart specific

physical and chemical properties advantageous for lubrication, particularly in comparison to

linear alkanes.[4][5] These notes provide an overview of its anticipated properties, potential

applications, and standardized protocols for its evaluation.

Principle of Action: The Role of Molecular Branching

The performance of a hydrocarbon lubricant base oil is fundamentally linked to its molecular

architecture.[4]

Viscosity and Low-Temperature Fluidity: The irregular, three-dimensional structure of

branched alkanes like 3-Ethyl-5-methyloctane disrupts the close packing that occurs with

linear alkanes at low temperatures.[4][5] This disruption inhibits the formation of wax crystals,

leading to a lower pour point and superior fluidity in cold conditions. The pour point is a

critical parameter indicating the lowest temperature at which an oil can be used for certain

applications.[6][7]

Boundary Lubrication: Under high-pressure boundary lubrication conditions, where the

lubricant film is thin, linear alkanes can form ordered, solid-like layers. While protective,
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these layers have high shear strength, which can increase friction.[4] The branching in 3-
Ethyl-5-methyloctane is expected to create a more disordered, liquid-like state between

surfaces, potentially reducing the coefficient of friction.[8]

Oxidative and Thermal Stability: As a saturated hydrocarbon, 3-Ethyl-5-methyloctane is

anticipated to have good resistance to oxidation.[9] Synthetic hydrocarbons, particularly

those classified as Group IV (polyalphaolefins or PAOs), are known for their high thermal and

oxidative stability compared to mineral oils.[10][11] This stability is crucial for ensuring a long

service life and preventing the formation of sludge and acids.[12]

Anticipated Properties and Applications
While specific experimental data for 3-Ethyl-5-methyloctane is not widely published, its

properties can be inferred from its structure as a C11 branched alkane. These characteristics

suggest its suitability for high-performance synthetic lubricants, potentially as a Group IV base

oil or a component thereof.[3][9]

Potential Applications Include:

Automotive engine oils and transmission fluids requiring stable viscosity over a wide

temperature range.[13][14]

Industrial circulating oils where long life and resistance to degradation are critical.[15]

Hydraulic fluids operating in extreme cold or high-heat conditions.[13]

As a blending component to improve the low-temperature properties of other base oils.

Data Presentation: Predicted Physicochemical
Properties
The following table summarizes the estimated key properties of 3-Ethyl-5-methyloctane
based on its molecular structure and comparison with similar branched alkanes. These values

should be confirmed by experimental testing as outlined in the protocols below.
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Property
Predicted
Value/Characteristi
c

Significance in
Lubrication

Standard Test
Method

Molecular Formula C11H24

Influences viscosity,

volatility, and thermal

properties.

-

Molecular Weight 156.31 g/mol [1][16]

Correlates with

viscosity and boiling

point; higher mass

generally means

higher viscosity.[17]

-

Kinematic Viscosity @

40°C
Low to Moderate

A fundamental

property for ensuring

proper lubrication and

flow.[14]

ASTM D445

Kinematic Viscosity @

100°C
Low

Determines oil film

thickness at high

operating

temperatures.

ASTM D445

Viscosity Index (VI) High

Indicates a low degree

of viscosity change

with temperature,

desirable for wide

operating ranges.[11]

ASTM D2270

Pour Point Very Low

Defines the lowest

temperature for utility

and flow, crucial for

cold-start

performance.[7][18]

ASTM D97
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Oxidative Stability

(RPVOT)

High (Long RPVOT

time)

Measures resistance

to breakdown in the

presence of oxygen,

predicting lubricant

life.[12][19]

ASTM D2272

Experimental Protocols
To validate the performance of 3-Ethyl-5-methyloctane as a lubricant base oil, the following

standardized test methods are recommended.

Protocol 1: Determination of Kinematic Viscosity (ASTM
D445)
This method determines the kinematic viscosity of liquid petroleum products by measuring the

time for a volume of liquid to flow under gravity through a calibrated glass capillary viscometer.

[13][20][21]

Apparatus:

Calibrated glass capillary viscometer (e.g., Cannon-Fenske or Ubbelohde type).

Constant temperature bath, capable of maintaining the desired temperature (e.g., 40°C and

100°C) with a precision of ±0.02°C.[22]

Stopwatch or other accurate timing device.

Viscometer holders.

Cleaning solvents (e.g., hexane, acetone).

Procedure:

Select a viscometer with a capillary size appropriate for the expected viscosity of the sample.

Clean the viscometer thoroughly with solvent and dry with filtered air.
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Charge the viscometer with the 3-Ethyl-5-methyloctane sample.

Mount the viscometer vertically in the constant temperature bath, ensuring the sample is fully

submerged.

Allow the sample to equilibrate to the bath temperature for at least 30 minutes.[22]

Using suction, draw the liquid level up through the timing bulb of the viscometer.

Release the suction and accurately measure the time it takes for the meniscus of the liquid

to pass between the two marked timing lines on the viscometer.

Repeat the measurement to ensure repeatability.

Calculate the kinematic viscosity (ν) using the formula: ν = C × t

Where:

C is the calibration constant of the viscometer (in mm²/s² or cSt/s).

t is the average flow time in seconds.

Report the kinematic viscosity in centistokes (cSt) or mm²/s at the test temperature.[14]

Protocol 2: Determination of Pour Point (ASTM D97)
This protocol covers the determination of the lowest temperature at which a petroleum product

will continue to flow.[6][23]

Apparatus:

Test jar, thermometer, cork, and jacket.

Cooling bath(s) capable of reaching temperatures required for the test.

Procedure:

Heat the sample of 3-Ethyl-5-methyloctane to approximately 45°C to dissolve any wax

crystals and ensure homogeneity.[23][24]
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Pour the sample into the test jar to the marked level.

Seal the jar with the cork fitted with a thermometer, ensuring the thermometer bulb is

immersed in the sample.

Place the test jar into the cooling jacket and then into the cooling bath.

Cool the sample at a specified rate.

At every 3°C interval, remove the jar from the jacket and tilt it just enough to ascertain if

there is any movement of the liquid. This entire operation should not exceed 3 seconds.[24]

Continue cooling in this manner until the sample shows no movement when the jar is held

horizontally for 5 seconds.[24]

Record the temperature on the thermometer at this point.

The Pour Point is calculated by adding 3°C to the temperature recorded in the previous step.

[23][24]

Protocol 3: Evaluation of Oxidative Stability (ASTM
D2272 - RPVOT)
The Rotating Pressure Vessel Oxidation Test (RPVOT) is an accelerated method to assess the

oxidation stability of lubricants.[15][19] It measures the time until a significant pressure drop

occurs due to oxygen consumption.[12]

Apparatus:

Rotating pressure vessel (bomb) and drive system.

Constant temperature bath (150°C).

Pressure gauge or transducer.

Oxygen charging equipment.

Procedure:
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Place a 50 g sample of 3-Ethyl-5-methyloctane, 5 g of distilled water, and a polished

copper catalyst coil into the glass container of the pressure vessel.[25]

Assemble the pressure vessel, seal it, and purge it with oxygen.

Pressurize the vessel with pure oxygen to 90 psi (620 kPa) at room temperature.[12][15]

Place the vessel in the high-temperature bath (150°C) and begin rotating it at 100 RPM at an

angle of 30 degrees.[15]

Monitor the pressure inside the vessel. The pressure will initially rise as the vessel heats up

and will then slowly decrease as the oil begins to oxidize and consume oxygen.[25]

The test is complete when the pressure has dropped by 25 psi (175 kPa) from the maximum

pressure observed.[12][15]

The result is reported as the total time in minutes from the start of the test to this pressure

drop, which represents the oil's oxidation stability.

Visualizations
// Main Node Structure [ label="Molecular Structure\n(3-Ethyl-5-methyloctane)",

fillcolor="#4285F4", fontcolor="#FFFFFF", shape=ellipse ];

// Attributes Attr1 [label="Branched Chains\n(Ethyl & Methyl Groups)", fillcolor="#F1F3F4",

fontcolor="#202124"]; Attr2 [label="Saturated Hydrocarbon\n(Alkane)", fillcolor="#F1F3F4",

fontcolor="#202124"];

// Properties Prop1 [label="Disrupts Molecular Packing", fillcolor="#EA4335",

fontcolor="#FFFFFF"]; Prop2 [label="No Double Bonds", fillcolor="#EA4335",

fontcolor="#FFFFFF"];

// Performance Outcomes Outcome1 [label="Improved Low-Temp Fluidity\n(Lower Pour

Point)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Outcome2 [label="Reduced Friction

Potential", fillcolor="#34A853", fontcolor="#FFFFFF"]; Outcome3 [label="High Thermal &

Oxidative Stability", fillcolor="#34A853", fontcolor="#FFFFFF"];
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// Connections Structure -> Attr1; Structure -> Attr2; Attr1 -> Prop1; Attr2 -> Prop2; Prop1 ->

Outcome1; Prop1 -> Outcome2; Prop2 -> Outcome3; } dot Caption: Structure-property

relationships for branched alkanes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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